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Introduction

Umirolimus, a semi-synthetic derivative of sirolimus, is a potent immunosuppressive and anti-
proliferative agent utilized in drug-eluting stents (DES) to prevent in-stent restenosis following
percutaneous coronary intervention.[1] The evolution of DES technology has led to the
development of stents with biodegradable polymer coatings. These advanced platforms are
designed to release the drug over a defined period, after which the polymer matrix degrades
and is absorbed by the body, leaving behind a bare-metal stent.[2][3] This approach aims to
mitigate the long-term risks associated with durable polymers, such as chronic inflammation
and late stent thrombosis.[2][4] These notes provide an overview of the application of
Umirolimus in biodegradable polymer-based DES, summarizing key data and outlining
relevant experimental protocols for researchers in the field.

Mechanism of Action: mTOR Inhibition

Umirolimus exerts its anti-proliferative effects by inhibiting the mammalian target of rapamycin
(mTOR) signaling pathway, a central regulator of cell growth, proliferation, and metabolism.[1]
[5][6] Upon entering the cell, Umirolimus binds to the intracellular protein FK506-binding
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protein 12 (FKBP12).[1][7] The resulting Umirolimus-FKBP12 complex specifically targets and
inhibits MTOR Complex 1 (mTORC1).[1][7] This inhibition blocks the phosphorylation of
downstream effectors, including S6 kinase 1 (S6K1) and 4E-binding protein 1 (4E-BP1), which
are crucial for protein synthesis and cell cycle progression.[6] By arresting the cell cycle in the
G1 phase, Umirolimus effectively suppresses the proliferation and migration of vascular
smooth muscle cells, which are key processes in the development of neointimal hyperplasia

and restenosis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes: Umirolimus in Biodegradable
Polymer-Based Drug-Eluting Stents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682062/docs#application-notes-umirolimus-in-
biodegradable-polymer-based-drug-eluting-stents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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